2-(3-Methylsulfonylphenyl)isonicotinic acid

• IUPAC Name: 2-(3-methylsulfonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H11NO4S/c1-19(17,18)11-4-2-3-9(7-11)12-8-10(13(15)16)5-6-14-12/h2-8H,1H3,(H,15,16)
• InChI Key: DWUCCFBBOZYGEH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=NC=CC(=C2)C(=O)O
• Molecular Formula: C13H11NO4S
• DSSTOX Substance ID: DTXSID70688172
• Molecular Weight: 277.30 g/mol
• CAS No.: 1261931-66-1

Description

2-(3-Methylsulfonylphenyl)isonicotinic acid is an organic compound that belongs to the class of isonicotinic acids It features a phenyl ring substituted with a methylsulfonyl group at the 3-position and an isonicotinic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(3-Methylsulfonylphenyl)isonicotinic acid typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 3-methylsulfonylbenzaldehyde and isonicotinic acid.

Condensation Reaction: The 3-methylsulfonylbenzaldehyde undergoes a condensation reaction with isonicotinic acid in the presence of a suitable catalyst, such as piperidine, under reflux conditions.

Oxidation: The resulting intermediate is then subjected to oxidation using an oxidizing agent like potassium permanganate or chromium trioxide to yield the final product, 2-(3-Methylsulfonylphenyl)isonicotinic acid.

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions: 2-(3-Methylsulfonylphenyl)isonicotinic acid can undergo various chemical reactions, including:

Oxidation: The methylsulfonyl group can be further oxidized to form sulfone derivatives.

Reduction: The compound can be reduced to form corresponding sulfide derivatives.

Substitution: The phenyl ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nitric acid for nitration, halogens (e.g., bromine) for halogenation.

Major Products:

Oxidation: Sulfone derivatives.

Reduction: Sulfide derivatives.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

2-(3-Methylsulfonylphenyl)isonicotinic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antimicrobial agent due to its structural similarity to known bioactive compounds.

Medicine: Explored for its potential use in drug development, particularly in the design of anti-inflammatory and anticancer agents.

Industry: Utilized in the development of advanced materials, such as catalysts and polymers.

Mechanism of Action

The mechanism of action of 2-(3-Methylsulfonylphenyl)isonicotinic acid involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes or receptors involved in disease pathways. The exact molecular targets and pathways depend on the specific application and are determined through detailed biochemical studies.

Comparison with Similar Compounds

Isonicotinic Acid: A structural isomer with the carboxyl group at the 4-position.

Nicotinic Acid: Another isomer with the carboxyl group at the 3-position.

Picolinic Acid: An isomer with the carboxyl group at the 2-position.

Comparison: 2-(3-Methylsulfonylphenyl)isonicotinic acid is unique due to the presence of the methylsulfonyl group, which imparts distinct chemical and biological properties. This substitution can enhance its reactivity and potential bioactivity compared to its isomers.